ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(3-chlorophenyl)methyl]-1-(quinoxaline-5-carbonyl)piperidine-3-carboxylate
• InChI: InChI=1S/C24H24ClN3O3/c1-2-31-23(30)24(15-17-6-3-7-18(25)14-17)10-5-13-28(16-24)22(29)19-8-4-9-20-21(19)27-12-11-26-20/h3-4,6-9,11-12,14H,2,5,10,13,15-16H2,1H3
• InChI Key: LQICOTKQLYZVKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)C2=C3C(=CC=C2)N=CC=N3)CC4=CC(=CC=C4)Cl
• Molecular Formula: C24H24ClN3O3
• Molecular Weight: 437.9 g/mol

Description

Ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate, also known as ECP, is a chemical compound that has been widely studied for its potential applications in scientific research. ECP is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of laboratory experiments.

Mechanism of Action

Ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate is believed to work by binding to specific receptors in the brain and other organs, including the dopamine and serotonin receptors. This binding can lead to changes in the release of neurotransmitters and other signaling molecules, which can in turn affect a range of physiological processes.
Biochemical and Physiological Effects:
ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter release, changes in heart rate and blood pressure, and changes in organ function. These effects can vary depending on the dose of ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate and the specific receptors that are targeted.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate in laboratory experiments is its ability to target specific receptors and produce specific effects. This can be useful in studying the role of these receptors in various physiological processes. However, ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate can also have toxic effects at high doses, and care must be taken to ensure that experiments are conducted safely and ethically.

Future Directions

There are a number of potential future directions for research on ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate, including further studies on its potential use as an anti-inflammatory agent and as a treatment for cancer. Other areas of potential research include the effects of ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate on other organ systems, such as the liver and kidneys, and the potential for ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate to interact with other drugs or chemicals. Overall, ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate is a promising compound with a range of potential applications in scientific research.

Synthesis Methods

Ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate can be synthesized using a variety of methods, including the reaction of 3-chlorobenzylamine with quinoxaline-5-carbonyl chloride, followed by reaction with ethyl 3-piperidinecarboxylate. Other methods include the reaction of 3-chlorobenzylamine with quinoxaline-5-carboxylic acid, followed by reaction with ethyl 3-(piperidin-3-yl)propanoate.

Scientific Research Applications

Ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate has been studied for its potential applications in a range of scientific research areas, including neuroscience, pharmacology, and toxicology. In neuroscience, ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate has been shown to have an effect on the release of neurotransmitters, including dopamine and serotonin. In pharmacology, ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate has been studied for its potential use as an anti-inflammatory agent and as a potential treatment for cancer. In toxicology, ethyl 3-(3-chlorobenzyl)-1-(5-quinoxalinylcarbonyl)-3-piperidinecarboxylate has been studied for its potential toxicity and for its effects on various organ systems.